Cas no 1400642-87-6 (9-(tert-Butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate)

• Product Name: 9-(tert-Butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate
• CAS No: 1400642-87-6
• MF: C₁₅H₂₆N₂O₅
• MW: 314.377344608307
• CID: 5189545
• Update Time: 2025-05-22

9-(tert-Butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 9-(tert-Butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate

• Inchi： 1S/C15H26N2O5/c1-14(2,3)22-13(19)17-7-5-15(6-8-17)10-16-9-11(21-15)12(18)20-4/h11,16H,5-10H2,1-4H3
• InChI Key： UTUUVXROBJNESH-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC(C)(C)C)=O)CC2)CNCC1C(OC)=O

Additional information on 9-(tert-Butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate

9-(tert-Butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1400642-87-6, known as 9-(tert-butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of compounds, which are characterized by the presence of two rings joined by a single atom. The spiro[5.5]undecane framework in this molecule is particularly notable due to its unique structural properties and potential applications in drug design.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, as they often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to non-spirocyclic analogs. The tert-butyl substituent in this molecule contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the methyl group at the 2-position further modulates the physical and chemical properties of the compound, making it a promising candidate for various therapeutic applications.

The 1-oxa moiety in the structure introduces an oxygen atom into the spirocyclic framework, which can significantly influence the molecule's reactivity and stability. This oxygen atom also plays a crucial role in determining the compound's solubility and its ability to form hydrogen bonds with biological targets. The diazaspiro system, on the other hand, incorporates two nitrogen atoms into the spirocyclic structure, enhancing its potential for binding to protein targets and modulating biological activity.

Recent research has focused on the synthesis and characterization of spirocyclic dicarboxylates like this compound. The dicarboxylate groups at positions 2 and 9 provide multiple sites for functionalization, enabling chemists to explore various derivatives with tailored properties. These groups can also serve as linkers for conjugation with other molecules, opening up possibilities for applications in drug delivery systems and bioconjugate chemistry.

In terms of biological activity, this compound has shown potential as a lead molecule in the development of novel therapeutics. Its unique structure allows for interactions with a variety of biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that spirocyclic compounds can act as inhibitors of kinases and other key enzymes involved in disease pathways.

The synthesis of 9-(tert-butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the spirocyclic core through ring-closing reactions and subsequent functionalization to introduce substituents like the tert-butyl and methyl groups.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its molecular structure, purity, and stability under various conditions. Such data are essential for ensuring the reliability of experimental results and facilitating further research into its properties.

In conclusion, 9-(tert-butyl) 2-methyl 1-oxa-4,9-diazaspiro[5.5]undecane-2,9-dicarboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional capabilities. As research continues to uncover its potential applications in medicine and materials science, this compound is likely to remain a focal point for chemists and pharmacologists alike.